Cas no 400825-70-9 ({4-(2,4-Dichlorobenzyl)oxyphenyl}methanol)

• Product Name: {4-(2,4-Dichlorobenzyl)oxyphenyl}methanol
• CAS No: 400825-70-9
• MF: C₁₄H₁₂Cl₂O₂
• MW: 283.149882316589
• MDL: MFCD02091003
• CID: 1087641
• PubChem ID: 2763433
• Update Time: 2025-08-03

{4-(2,4-Dichlorobenzyl)oxyphenyl}methanol Chemical and Physical Properties

Names and Identifiers

• (4-((2,4-Dichlorobenzyl)oxy)phenyl)methanol
• (4-[(2,4-DICHLOROBENZYL)OXY]PHENYL)METHANOL
• {4-[(2,4-DICHLOROBENZYL)OXY]PHENYL}METHANOL
• [4-(2,4-Dichloro-benzyloxy)-phenyl]-methanol
• {4-[(2,4-dichlorophenyl)methoxy]phenyl}methanol
• AC1MC8AD
• CTK8A2866
• dichlorobenzyloxyphenylmethanol
• SureCN5514493
• STK513759
• CS-0118831
• J-501302
• 12P-102
• AKOS000249182
• 400825-70-9
• YIZSAETVNYHUOQ-UHFFFAOYSA-N
• [4-[(2,4-dichlorophenyl)methoxy]phenyl]methanol
• DTXSID60376955
• SCHEMBL5514493
• MFCD02091003
• {4-(2,4-Dichlorobenzyl)oxyphenyl}methanol

• MDL： MFCD02091003
• Inchi： 1S/C14H12Cl2O2/c15-12-4-3-11(14(16)7-12)9-18-13-5-1-10(8-17)2-6-13/h1-7,17H,8-9H2
• InChI Key： YIZSAETVNYHUOQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1COC1C=CC(CO)=CC=1)Cl

Computed Properties

• Exact Mass: 282.0214350g/mol
• Monoisotopic Mass: 282.0214350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Melting Point: 111-113°C

{4-(2,4-Dichlorobenzyl)oxyphenyl}methanol Security Information

• HazardClass：IRRITANT